![molecular formula C23H22ClNO3 B4227275 N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide](/img/structure/B4227275.png)
N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide
Overview
Description
N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been investigated for its potential use as a treatment for Alzheimer's disease and other neurodegenerative disorders.
Mechanism of Action
The mechanism of action of N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also modulate the activity of certain neurotransmitters in the brain, which could contribute to its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by interfering with the cell cycle. In addition, it has been shown to have neuroprotective effects and may improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide is its broad-spectrum activity against various cancer cell lines. Additionally, it has shown promising results in animal models of neurodegenerative disorders. However, one limitation is that its mechanism of action is not fully understood, which could hinder its development as a therapeutic agent.
Future Directions
Future research on N-[2-(benzyloxy)-5-chlorophenyl]-2-(4-ethylphenoxy)acetamide could focus on further elucidating its mechanism of action, as well as identifying potential drug targets for its use in cancer and neurodegenerative disease treatment. Additionally, research could investigate the potential for developing derivatives of the compound with improved activity and selectivity.
properties
IUPAC Name |
N-(5-chloro-2-phenylmethoxyphenyl)-2-(4-ethylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClNO3/c1-2-17-8-11-20(12-9-17)27-16-23(26)25-21-14-19(24)10-13-22(21)28-15-18-6-4-3-5-7-18/h3-14H,2,15-16H2,1H3,(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNZLMMFBLCVNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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